Cas no 333778-31-7 (2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide
• CAS No: 333778-31-7
• MF: C₁₃H₁₁ClN₂O₃S
• MW: 310.756040811539
• CID: 4712954
• PubChem ID: 780406
• Update Time: 2025-05-20

2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3-nitro-phenyl)-N-thiophen-2-ylmethyl-acetamide
• 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-ylmethyl)acetamide
• BAS 01029737
• ST50244408
• 2-chloro-N-(3-nitrophenyl)-N-(2-thienylmethyl)acetamide
• 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide

• Inchi： 1S/C13H11ClN2O3S/c14-8-13(17)15(9-12-5-2-6-20-12)10-3-1-4-11(7-10)16(18)19/h1-7H,8-9H2
• InChI Key： ZDKFSBQBKVSWKT-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C=CC=C(C=1)[N+](=O)[O-])CC1=CC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Topological Polar Surface Area: 94.4

Additional information on 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide

Recent Advances in the Study of 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide (CAS: 333778-31-7)

The compound 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide (CAS: 333778-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide as a promising scaffold for drug development. Its unique chemical structure, featuring a chloroacetamide moiety linked to a nitrophenyl and thiophene ring, has been shown to exhibit notable interactions with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to elucidate the binding affinity and mechanism of action of 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide. The results indicated a strong interaction with the active site of COX-2, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's potential anticancer properties. Preliminary in vitro studies have shown that 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase pathways. These findings were reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, highlighting the need for further in vivo studies to validate these effects.

The synthesis of 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide has also been a focus of recent research. A novel, high-yield synthetic route was developed and published in Tetrahedron Letters in early 2024. This method involves a multi-step reaction sequence starting from commercially available precursors, with an emphasis on optimizing reaction conditions to improve yield and purity. The new synthetic approach has been praised for its scalability, which is crucial for future preclinical and clinical development.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, require further investigation. Additionally, toxicity profiles need to be thoroughly assessed to ensure safety for potential therapeutic use. Researchers are currently exploring structural modifications to enhance these properties while retaining the compound's biological activity.

In conclusion, 2-chloro-N-(3-nitrophenyl)-N-(thiophen-2-yl)methylacetamide (CAS: 333778-31-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential as an anti-inflammatory and anticancer agent, coupled with recent advances in synthesis, positions it as a promising candidate for further drug development. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical testing to fully realize its therapeutic potential.